Cas no 2034579-12-7 (N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 2034579-12-7
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 5951243
• PubChem ID: 121137775
• Update Time: 2025-06-08

N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide
• AKOS032456906
• N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-2,5-dimethylfuran-3-carboxamide
• 2034579-12-7
• N-{[4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}-2,5-dimethylfuran-3-carboxamide
• F6438-3404
• N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C16H21N5O4/c1-10-8-12(11(2)25-10)14(22)17-9-13-18-15(20-16(19-13)23-3)21-4-6-24-7-5-21/h8H,4-7,9H2,1-3H3,(H,17,22)
• InChI Key： QVRRHPQBMVMZOZ-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N=C(CNC(C3C=C(C)OC=3C)=O)N=2)OC)CC1

Computed Properties

• Exact Mass: 347.15935417g/mol
• Monoisotopic Mass: 347.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide

Introduction to N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide (CAS No. 2034579-12-7)

N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide, identified by its CAS number 2034579-12-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a novel structural motif that has garnered attention due to its potential biological activity and synthetic utility. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide incorporates a triazine core substituted with a morpholine moiety and a dimethylfuran carboxamide group. This arrangement not only contributes to the compound's complexity but also opens up diverse possibilities for interactions with biological targets. The triazine ring is known for its versatility in medicinal chemistry, often serving as a scaffold for developing compounds with antimicrobial, antiviral, and anticancer properties.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl} moiety in this compound suggests potential interactions with enzymes involved in metabolic pathways or signal transduction processes. Additionally, the 2,5-dimethylfuran-3-carboxamide group may contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide involves multi-step organic transformations that highlight the synthetic prowess of modern chemical methodologies. The introduction of the morpholine ring at the 6-position of the triazine core requires careful consideration of reaction conditions to ensure high yield and purity. Furthermore, the attachment of the dimethylfuran carboxamide group at the 3-position necessitates precise control over functional group transformations.

The compound's potential applications extend beyond its structural features. Researchers have been exploring its utility in the development of novel therapeutic agents that can address unmet medical needs. For instance, studies have suggested that molecules with similar triazine scaffolds may exhibit inhibitory activity against certain kinases or phosphodiesterases. The morpholine substituent could enhance binding affinity by forming hydrogen bonds or other favorable interactions with target proteins.

The dimethylfuran carboxamide group may also play a role in modulating pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By optimizing this moiety, chemists can fine-tune the compound's pharmacological profile to improve its suitability for clinical use. Recent advances in computational chemistry have enabled researchers to predict the behavior of such molecules in biological systems with greater accuracy.

In addition to its pharmaceutical potential, N-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-2,5-dimethylfuran-3-carboxamide may find applications in materials science and agrochemicals. The unique combination of heterocyclic rings and functional groups makes it a versatile building block for designing new materials with specific properties. For example, derivatives of this compound could be used to develop polymers or coatings with enhanced durability or biodegradability.

The ongoing research into this compound underscores its significance in modern chemical biology. As our understanding of biological systems continues to evolve, new opportunities emerge for leveraging molecules like N-{4-methoxy-6-(morpholin-4-yli)-1}